Cas no 2111347-03-4 (Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate)

• Product Name: Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate
• CAS No: 2111347-03-4
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6050276
• PubChem ID: 165832537
• Update Time: 2025-10-24

Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1819341
• methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate
• 2111347-03-4
• Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate

• Inchi： 1S/C10H15N3O2/c1-7-5-13-9(6-12-7)8(4-11)3-10(14)15-2/h5-6,8H,3-4,11H2,1-2H3
• InChI Key： WKQKNXPOURGSAF-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NC(C)=CN=1)CN)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Additional information on Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate

Research Brief on Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate (CAS: 2111347-03-4): Recent Advances and Applications

Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate (CAS: 2111347-03-4) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological applications.

Recent literature indicates that Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate serves as a versatile building block in the synthesis of pyrazine-based pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's unique structure, featuring both amino and ester functional groups, allows for efficient derivatization, enabling the exploration of diverse structure-activity relationships.

From a synthetic chemistry perspective, several improved protocols for the preparation of Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate have been reported. A notable advancement comes from a 2024 Organic Process Research & Development paper describing a scalable, enantioselective synthesis route with >95% yield and excellent purity. This development addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Biological evaluations have revealed interesting properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that certain analogs exhibit potent activity against tropical disease targets, particularly showing IC50 values in the low micromolar range against Plasmodium falciparum. These findings suggest potential applications in antimalarial drug discovery programs.

The compound's mechanism of action appears to be multifaceted. Structural analyses indicate that the pyrazine ring system facilitates important hydrogen bonding interactions with biological targets, while the ester moiety provides opportunities for prodrug development. Computational docking studies, combined with molecular dynamics simulations, have provided insights into the binding modes of related compounds with various enzyme targets.

Looking forward, Methyl 4-amino-3-(5-methylpyrazin-2-yl)butanoate continues to attract attention as a privileged scaffold in drug discovery. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules and its evaluation in targeted protein degradation strategies. The compound's chemical tractability and demonstrated biological relevance position it as a valuable tool for medicinal chemistry programs addressing unmet medical needs.